Cas no 1330238-38-4 (Quetiapine Sulfoxide-d8)

• Product Name: Quetiapine Sulfoxide-d8
• CAS No: 1330238-38-4
• MF: C₂₁H₂₅N₃O₃S
• MW: 407.555797338486
• CID: 4555190
• PubChem ID: 46782829
• Update Time: 2024-11-05

Quetiapine Sulfoxide-d8 Chemical and Physical Properties

Names and Identifiers

• Quetiapine Sulfoxide-d8
• 2-[2-[2,2,3,3,5,5,6,6-octadeuterio-4-(11-oxobenzo[b][1,4]benzothiazepin-6-yl)piperazin-1-yl]ethoxy]ethanol
• QuetiapineEPImpurityS-d8DiHCl
• 2-[2-[4-(5-Oxidodibenzo[b,f][1,4]thiazepin-11-yl)-1-(piperazinyl-d8)]ethoxy]ethanol;
• HY-G0014S
• CS-0201086
• 1330238-38-4

• Inchi： 1S/C21H25N3O3S/c25-13-15-27-14-12-23-8-10-24(11-9-23)18-6-3-5-17-20(18)28-19-7-2-1-4-16(19)21(26)22-17/h1-7,25H,8-15H2,(H,22,26)/i8D2,9D2,10D2,11D2
• InChI Key： FKUDDEZPVZMSOZ-JNJBWJDISA-N
• SMILES： C(O)COCCN1C([2H])([2H])C([2H])([2H])N(C2=C3C(=CC=C2)NC(=O)C2=CC=CC=C2S3)C([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 407.21187681g/mol
• Monoisotopic Mass: 407.21187681g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 94.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 611.3±65.0 °C at 760 mmHg
• Flash Point: 323.5±34.3 °C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Quetiapine Sulfoxide-d8 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines Dibenzothiazepines